1-(thiophene-2-carbonyl)-N-(2-(trifluoromethyl)phenyl)azetidine-3-carboxamide
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Description
1-(thiophene-2-carbonyl)-N-(2-(trifluoromethyl)phenyl)azetidine-3-carboxamide is a useful research compound. Its molecular formula is C16H13F3N2O2S and its molecular weight is 354.35. The purity is usually 95%.
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Scientific Research Applications
Heterocyclic Synthesis
A prominent application of thiophene-2-carboxamide derivatives is in heterocyclic synthesis. For instance, the synthesis of thienopyrimidine and thieno[2,3-d]pyrimidine derivatives leverages the reactivity of thiophene derivatives, including various transformations of their amino and carbonyl/nitrile groups (Pokhodylo et al., 2010), (Abdelrazek et al., 2008).
Synthesis of Novel Antibiotics and Antibacterial Drugs
Thiophene-2-carboxamide derivatives have been studied for their potential in synthesizing new antibiotic and antibacterial drugs. This application is critical in the context of increasing bacterial resistance to conventional antibiotics (Ahmed, 2007).
Immunomodulatory Properties
Some derivatives of thiophene, including thiophene-2-carboxamide derivatives, show promise as immunomodulatory agents. These compounds have been studied for their ability to suppress the immune response, which could be valuable in treatments for autoimmune diseases or in organ transplantation (Axton et al., 1992).
Antipathogenic Activity
Certain thiophene-2-carboxamide derivatives exhibit antipathogenic activities, making them candidates for developing new antimicrobial agents. Their effectiveness against biofilm-forming bacteria like Pseudomonas aeruginosa and Staphylococcus aureus has been particularly noted (Limban et al., 2011).
Synthesis of Analgesic Compounds
The synthesis of novel thiophene derivatives from thiophene-2-carboxamide has been explored for their potential use as analgesic compounds. These studies contribute to the development of new pain-relief medications (Kumara et al., 2009).
Properties
IUPAC Name |
1-(thiophene-2-carbonyl)-N-[2-(trifluoromethyl)phenyl]azetidine-3-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13F3N2O2S/c17-16(18,19)11-4-1-2-5-12(11)20-14(22)10-8-21(9-10)15(23)13-6-3-7-24-13/h1-7,10H,8-9H2,(H,20,22) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HURUBCLSOCBSHL-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1C(=O)C2=CC=CS2)C(=O)NC3=CC=CC=C3C(F)(F)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13F3N2O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.3 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.